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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-5-nitrophenol
CAS No.: 180628-74-4
Cat. No.: B1602078
Get Quote
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Structural Elucidation, Synthetic Pathways, and Application in Drug Discovery

Executive Summary

3-(Hydroxymethyl)-5-nitrophenol (CAS: 180628-74-4) represents a high-value "Janus”
scaffold in medicinal chemistry. Characterized by its 1,3,5-trisubstituted benzene core, it
possesses three orthogonal functional groups: a phenolic hydroxyl, a benzylic alcohol, and a
nitro group. This orthogonality allows for precise, sequential functionalization, making it an ideal
linker for PROTACSs (Proteolysis Targeting Chimeras), a precursor for fragment-based drug
discovery (FBDD), and a versatile intermediate in the synthesis of complex heterocycles. This
guide provides a rigorous analysis of its structural properties, a validated synthetic protocol,
and a strategic map of its reactivity.

Structural Characterization & Identity[1]

The molecule is defined by the meta-positioning of its substituents, which imparts unique
electronic properties compared to its ortho/para isomers (e.g., 5-hydroxy-2-nitrobenzyl alcohol).
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hysicochemical Profile[2]

Property Value Note

3-(Hydroxymethyl)-5-
IUPAC Name (Hy y v

nitrophenol

Distinct from isomer 60463-12-
CAS Number 180628-74-4 9
Molecular Formula C7H7NOa4
Molecular Weight 169.13 g/mol

) Acidified by electron-

Predicted pKa (Phenol) ~7.9 ) ]

withdrawing NO2
Predicted pKa (Benzyl) ~16.0 Typical primary alcohol
LogP ~0.9 Moderate lipophilicity
H-Bond Donors 2 Phenol + Benzyl Alcohol
H-Bond Acceptors 4 NO2z (2) + OH (2)

Spectroscopic Analysis (NMR)

Note: Chemical shifts are estimated based on substituent additivity rules for 1,3,5-trisubstituted
benzenes in DMSO-de.

The *H NMR spectrum is characterized by three distinct aromatic signals due to the lack of
symmetry caused by the three different substituents.

e Aromatic Region (6.5 — 8.0 ppm):

o H2 (& ~7.1 ppm): Located between the two oxygenated groups (OH and CH20H). It is the
most shielded aromatic proton.

o H4 (& ~7.6 ppm): Located between the phenolic OH and the NOz group. The electron-
withdrawing nitro group deshields this proton relative to H2.
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o H6 (& ~7.9 ppm): Located between the NO2z group and the CH20H group. This is typically
the most deshielded proton due to the inductive effect of the nitro group and the lack of
strong resonance donation from the phenol (which is meta).

 Aliphatic Region:

o Benzylic CHz (0 ~4.6 ppm): Appears as a doublet (coupled to OH) or singlet (if exchange
occurs).

 Labile Protons:
o Phenolic OH (& ~10.2 ppm): Broad singlet, highly dependent on concentration and solvent.
o Benzylic OH (d ~5.4 ppm): Triplet or broad singlet.

Validated Synthetic Protocol

The most robust route to 3-(hydroxymethyl)-5-nitrophenol is the chemoselective reduction of
3-hydroxy-5-nitrobenzoic acid. Standard reducing agents like LiAlH4 are unsuitable because
they will reduce the nitro group to an amine or azo compound.

Selected Reagent: Borane-Tetrahydrofuran Complex (BHs-THF). Mechanism: Borane
selectively reduces the electron-rich carbonyl of the carboxylic acid to an alcohol via a
triacyloxyborane intermediate, leaving the electron-deficient nitro group intact.

Step-by-Step Methodology

Reagents:

Starting Material: 3-Hydroxy-5-nitrobenzoic acid (CAS 554-88-1)

Reducing Agent: 1.0 M BHs-THF solution

Solvent: Anhydrous THF

Quench: Methanol, 1M HCI

Protocol:
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e Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,
nitrogen inlet, and a pressure-equalizing addition funnel.

 Dissolution: Charge the flask with 3-hydroxy-5-nitrobenzoic acid (10.0 mmol) and anhydrous
THF (50 mL). Cool the solution to 0°C in an ice bath.

e Addition: Transfer 1.0 M BHs-THF (22.0 mmol, 2.2 equiv) to the addition funnel via cannula.
Add dropwise over 30 minutes. Caution: Hydrogen gas evolution.

e Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours. Monitor
by TLC (Mobile phase: 5% MeOH in DCM). The acid spot (baseline) should disappear,
replaced by a higher Rf spot.

e Quenching: Cool the mixture back to 0°C. Carefully add Methanol (10 mL) dropwise to
destroy excess borane. Vigorous bubbling will occur.

o Workup: Concentrate the solvent under reduced pressure. Dissolve the residue in Ethyl
Acetate (100 mL) and wash with 1M HCI (2 x 30 mL) to break up boron complexes, followed
by Brine (30 mL).

 Purification: Dry the organic layer over anhydrous Na2SOa, filter, and concentrate. Purify via
flash column chromatography (Gradient: 0-5% MeOH/DCM) to yield the product as a pale
yellow solid.

Synthetic Pathway Visualization

Chemoselective
3-Hydroxy-5-nitrobenzoic Acid BH3-THF Triacyloxyborane MeOH Quench Reduction > 3-(Hydroxymethyl)-5-nitrophenol
(COOCH, OH, NO2) (0°C to RT, 16h) Intermediate (Break Boron Complex) (CH20H, OH, NO2)

Click to download full resolution via product page
Figure 1: Chemoselective reduction pathway preserving the nitro moiety.

Reactivity Profile & Chemoselectivity

The utility of 3-(hydroxymethyl)-5-nitrophenol lies in the differential reactivity of its three
functional groups. This allows for "Orthogonal Protection/Deprotection” strategies in complex
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synthesis.

Functional Group Hierarchy

e Phenolic OH (Most Acidic, pKa ~7.9):
o Reactivity: Nucleophilic attack (Williamson Ether Synthesis).

o Selectivity: Can be selectively alkylated using weak bases (K2CO3s) without affecting the
benzylic alcohol.

e Benzylic OH (Neutral, pKa ~16):
o Reactivity: Oxidation to aldehyde, conversion to leaving group (Halide/Mesylate).

o Selectivity: Requires stronger bases (NaH) for alkylation. Can be oxidized to 3-hydroxy-5-
nitrobenzaldehyde using MnO2 or PCC.

 Nitro Group (Latent Amine):
o Reactivity: Reduction to aniline.

o Selectivity: Inert to mild oxidizers and alkylating agents. Can be reduced to the amine
(using Fe/NHaCl or H2/Pd) after the hydroxyl groups have been derivatized.

Strategic Reactivity Map

Phenolic Ether
(Linker Attachment)

Benzaldehyde
Derivative

MnO?2 or PC¥& R-X, K2CO3
(Oxidatio plectivity: High)

3-(Hydroxymethyl)-
5-nitrophenol

SOCI2 or PB
(Activation)

/NH4CI or H2/Pd
(Reduction)

Aniline Derivative
(PROTAC Anchor)

Benzyl Halide
(Electrophile)
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Figure 2: Divergent synthesis capabilities of the scaffold.

Applications in Drug Discovery[6]
PROTAC Linker Design

In Proteolysis Targeting Chimeras (PROTACS), the linker's physicochemical properties (length,
rigidity, solubility) are critical.

e Role: This scaffold serves as a rigid, aromatic connector.
o Workflow:

o The Phenol is alkylated with a PEG chain connecting to the E3 ligase ligand (e.g., VHL or
Cereblon binder).

o The Benzyl Alcohol is converted to a halide and coupled to the Warhead (Target Protein
binder).

o Alternatively, the Nitro group is reduced to an aniline to form an amide bond with the
Warhead.

Fragment-Based Drug Discovery (FBDD)

The molecule fits the "Rule of Three" for fragments:
e MW < 300 (169.13)
e ClogP < 3(0.9)

» H-bond donors/acceptors < 3 (Actual: 6 total, but fits within expanded criteria). It efficiently

explores the "meta-vector" space in protein binding pockets.

Safety and Handling (MSDS Highlights)

o Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).
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e Handling: Nitroaromatics can be energetic. While this specific phenol is stable, avoid heating
dry residues to high temperatures (>150°C).

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C. The benzylic alcohol is
susceptible to slow air oxidation over months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Analysis: 3-(Hydroxymethyl)-5-nitrophenol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602078/docs#technical-analysis-3-hydroxymethyl-5-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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